Cas no 23089-26-1 (Levomenol)

• Product Name: Levomenol
• CAS No: 23089-26-1
• MF: C₁₅H₂₆O
• MW: 222.366344928741
• MDL: MFCD03412455
• CID: 260339
• PubChem ID: 442343
• Update Time: 2025-04-19

Levomenol Chemical and Physical Properties

Names and Identifiers

• Levomenol
• (-)-alpha-Bisabolol
• (−)-α-Bisabolol
• 3-Cyclohexene-1-methanol,a,4-dimethyl-a-(4-methyl-3-penten-1-yl)-, (aS,1S)-
• ALPHA-(-)-BISABOLOL
• BISABOLOL, a-(-)-(SG)
• (?)-6-Methyl-2-(4-methyl-3-cyclohexen-1-yl)-5-hepten-2-ol,Levomenol
• (?)-α-Bisabolol
• BISABOLOL
• Camilol
• Levomenlol
• (alphaS,1S)-alpha,4-Dimethyl-alpha-(4-methyl-3-penten-1-yl)-3-cyclohexene-1-methanol
• (-)-(1'S,2S)-alpha-Bisabolol
• (-)-(4S,8S)-alpha-Bisabolol
• Kamillosan
• l-alpha-Bisabolol
• (-)-α-Bisabolol
• CAS-23089-26-1
• MFCD03412455
• (-)-alpha-Bisabolol, >=93% (GC)
• LEVOMENOL (USP-RS)
• Dragosantol
• Kamilosan
• Levomenol [INN]
• l-.alpha.-Bisabolol
• Dragosantol (>80%)
• J-014978
• DTXSID4042094
• PurpleU BAOBAB FACE
• Levomenol 100 microg/mL in Methanol
• 5-HEPTEN-2-OL, 6-METHYL-2-(4-METHYL-3-CYCLOHEXEN-1-YL), (-)-
• [S-(R*,R*)]-.alpha.,4-Dimethyl-.alpha.-(4-methyl-3-pentenyl)cyclohex-3-ene-1-methanol
• RACEMIC ALFA-BISABOLOL
• LMPR0103060001
• Levomenolum
• alpha-BISABOLOL, (-)-
• CCRIS 9081
• ALPHA-(-)BISABOLOL
• (-)-
• BISABOLOL, ALPHA
• 3-Cyclohexene-1-methanol, .alpha.,4-dimethyl-.alpha.-(4-methyl-3-pentenyl)-, [S-(R*,R*)]-
• BDBM50382730
• Hydagen B
• NCGC00255987-01
• alpha-Bisabolol
• 3-Cyclohexene-1-methanol, .alpha.,4-dimethyl-.alpha.-(4-methyl-3-pentenyl)-, (-)-
• DTXCID2022094
• 3-Cyclohexene-1-methanol, alpha,4-dimethyl-alpha-(4-methyl-3-pentenyl)-, (alphaS,1S)-
• CHEBI:125
• 3-Cyclohexene-1-methanol, alpha,4-dimethyl-alpha-(4-methyl-3-pentenyl)-, (.alpha.S,1S)-
• Levomenol, United States Pharmacopeia (USP) Reference Standard
• (2S)-6-methyl-2-[(1S)-4-methylcyclohex-3-en-1-yl]hept-5-en-2-ol
• BISABOLOL [INCI]
• [S-(R*,R*)]-.alpha.-Bisabolol
• alpha,4-Dimethyl-alpha-(4-methyl-3-penten-1-yl)-(alphaS,1S)-3-Cyclohexene-1-methanol
• (-)- alpha -Bisabolol
• LEVOMENOL (MART.)
• (-)-alpha-Bisabolol, primary pharmaceutical reference standard
• NSC-782530
• Levomenol; (-)-?-Bisabolol
• A-Bisabolol
• Levomenol, INN
• NS00068750
• LEVOMENOL [USP-RS]
• (-)-.ALPHA.-BISABOLOL (CONSTITUENT OF CHAMOMILE) [DSC]
• Levomenolum (INN-Latin)
• Bisbalol
• Q179896
• (-)-Alpha-bisabolol(-)-alpha-bisabolol
• 1-alpha-Bisabolol
• .alpha.-Bisabolol (-)-form
• CS-0028206
• LEVOMENOL [WHO-DD]
• 5-Hepten-2-ol, 6-methyl-2-(4-methyl-3-cyclohexen-1-yl)-, (-)-
• 23089-26-1
• (-)-a-Bisabolol
• (-)-alpha-Bisabolol, analytical standard
• (alphaS,1S)-alpha-BISABOLOL
• Levomenolum [INN-Latin]
• 3-CYCLOHEXENE-1-METHANOL, alpha,4-DIMETHYL-alpha-(4-METHYL-3-PENTEN-1-YL)-, (alphaS,1S)-
• .ALPHA.-BISABOLOL (-)-FORM [MI]
• (S)-6-Methyl-2-((S)-4-methylcyclohex-3-en-1-yl)hept-5-en-2-ol
• Tox21_301375
• alpha-Bisabolol (-)-form
• alpha-Bisabolol, L-
• 3-Cyclohexene-1-methanol, a,4-dimethyl-a-(4-methyl-3-pentenyl)-,(aS,1S)-
• .alpha.-Bisabolol
• 3-CYCLOHEXENE-1-METHANOL, .ALPHA.,4-DIMETHYL-.ALPHA.-(4-METHYL-3-PENTEN-1-YL)-, (.ALPHA.S,1S)-
• Bisabolol, (-)-.alpha.
• (-)-.alpha.-Bisabolol
• 515-69-5
• BISABOLOL [VANDF]
• ((-))-6-Methyl-2-(4-methyl-3-cyclohexen-1-yl)-5-hepten-2-ol
• EINECS 245-423-3
• UNII-24WE03BX2T
• HY-N6967
• FEMA NO. 4666
• CHEMBL1096927
• 24WE03BX2T
• .alpha.-bisabolol, (-)-
• .alpha.-Bisabolol, L-
• BISABOLOL, (-)-alpha
• (-)-6-Methyl-2-(4-methyl-3-cyclohexen-1-yl)-5-hepten-2-ol
• (-)--BISABOLOL
• C09621
• DB13153
• LEVOMENOL [MART.]
• 3-Cyclohexene-1-methanol, alpha,4-dimethyl-alpha-(4-methyl-3-pentenyl)-, (S-(theta,theta))-
• NSC782530
• 6-Methyl-2-(4-methyl-3-cyclohexen-1-yl)-5-hepten-2-ol, (-)-
• .alpha.-(-)-Bisabolol
• (-)-alpha-BISABOLOL (CONSTITUENT OF CHAMOMILE)
• SCHEMBL24989
• (-)-alpha-Bisabolol (Levomenol)
• BISABOLA-1,12-DIEN-8-OL
• (.alpha.s,1s)-.alpha.-bisabolol
• EN300-19632355
• 5-HEPTEN-2-OL, 6-METHYL-2-(4- METHYL-3-CYCLOHEXEN-1-YL), (-)-
• BISABOLOL, .ALPHA.
• epi-alpha-Bisabolol
• (+)-alpha-Bisabolol
• SMR000037359
• bisabolol, same as "alpha-Bisabolol".
• MLS001304113
• (-)-epi-alpha-Bisabolol
• TS-09816
• BRD-K62751771-001-01-3
• GLXC-20390
• DA-74979
• Levomenol; (-)-a-Bisabolol
• G13201

• MDL： MFCD03412455
• Inchi： 1S/C15H26O/c1-12(2)6-5-11-15(4,16)14-9-7-13(3)8-10-14/h6-7,14,16H,5,8-11H2,1-4H3/t14-,15+/m1/s1
• InChI Key： RGZSQWQPBWRIAQ-CABCVRRESA-N
• SMILES： O[C@@](C)(CC/C=C(\C)/C)[C@@H]1CC=C(C)CC1

Computed Properties

• Exact Mass: 222.19800
• Monoisotopic Mass: 222.198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: Colorless or straw colored mucus liquid
• Density: 0.9211 g/cm3 (20 ºC)
• Boiling Point: 153 ºC (12 Torr)
• Flash Point: Fahrenheit: 275 ° f < br / > Celsius: 135 ° C < br / >
• Refractive Index: n20/D 1.496
• Solubility: Almost insoluble (0.014 g/l) (25 º C),
• PSA: 20.23000
• LogP: 4.23020
• FEMA: 4666 | ALPHA-BISABOLOL
• Specific Rotation: D -55.7°; D20 -51.02° (Günther)
• Optical Activity: [α]/D -58±5°, neat
• Color/Form: 2000 μg/mL in methanol

Levomenol Security Information

• Symbol:
• Hazard Statement： H411
• Hazardous Material transportation number：UN 3082 9 / PGIII
• WGK Germany：3
• RTECS：MJ9685000
• Toxicity：LD50 in male, female mice, rats (ml/kg): 15.2, 15.0, 14.9, 15.6 orally (Habersang)
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids